Microviscosity, encapsulation, and permeability of 2-ketooctanoic acid vesicle membranes†
Soft Matter Pub Date: 2017-04-12 DOI: 10.1039/C7SM00458C
Abstract
In the current work, the microviscosity, encapsulation, and permeability of 2-ketooctanoic acid (KOCOOH) vesicle membranes were investigated by steady-state and time-resolved fluorescence techniques, using 1,6-diphenyl-1,3,5-hexatriene (DPH), riboflavin, and calcein as fluorescence probes. Our results show that the microviscosity of KOCOOH membranes is similar to that of common bilayer aggregates, the KOCOOH vesicles have the ability to encapsulate hydrophilic guests, and the KOCOOH membranes are permeable to ions. The permeation of OH− across KOCOOH membranes can be well described using a first-order kinetic model. The KOCOOH vesicles may be a good alternative protocell model that possesses some functional properties necessary for early cell membranes. To the best of our knowledge, this is the first report on the characteristics of vesicle membranes of single-tailed keto-acid amphiphiles.
Recommended Literature
- [1] Prediction of two-dimensional CP3 as a promising electrode material with a record-high capacity for Na ions†
- [2] Dynamic response of ultrathin highly dense ZIF-8 nanofilms†
- [3] 3D conducting polymer platforms for electrical control of protein conformation and cellular functions†
- [4] Enhanced photosensitization of nanocrystalline TiO2 film with a sulfonic sensitizer by surface protonation
- [5] One-step thermal polymerization synthesis of nitrogen-rich g-C3N4 nanosheets enhances photocatalytic redox activity†
- [6] The crystal and molecular structure of 1,6:8,13-butane-diylidene[14]annulene
- [7] 2,4-Dithiouracil: the reproducible H-bonded structural motifs in the complexes with 18-membered crown ethers
- [8] Chemically derived graphene–metal oxide hybrids as electrodes for electrochemical energy storage: pre-graphenization or post-graphenization?†
- [9] Total synthesis of proposed elgonene C and its (4R,5R)-diastereomer†
- [10] Evaluating the role of a urea-like motif in enhancing the thermal and mechanical strength of supramolecular gels†
Journal Name：Soft Matter
Research Products
-
CAS no.: 108694-93-5
-
CAS no.: 138667-25-1
